molecular formula C11H21NO2S B6149541 tert-butyl (3R)-3-(sulfanylmethyl)piperidine-1-carboxylate CAS No. 2171232-29-2

tert-butyl (3R)-3-(sulfanylmethyl)piperidine-1-carboxylate

Cat. No. B6149541
CAS RN: 2171232-29-2
M. Wt: 231.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “tert-butyl (3R)-3-(sulfanylmethyl)piperidine-1-carboxylate” likely contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products . The tert-butyl group is a bulky group often used in organic synthesis . The sulfanylmethyl group indicates the presence of a sulfur atom, which can contribute to the reactivity of the molecule .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the piperidine ring, a six-membered ring with one nitrogen atom. The tert-butyl group would add steric bulk to the molecule, and the sulfanylmethyl group could potentially participate in various chemical reactions .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the piperidine ring, the tert-butyl group, and the sulfanylmethyl group. The piperidine ring can participate in various reactions involving the nitrogen atom. The tert-butyl group, due to its size, can influence the stereochemistry of the reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar or charged groups, and the flexibility of the molecule could all influence its properties .

Mechanism of Action

Without specific context (such as the compound being part of a drug or a catalyst), it’s challenging to predict the exact mechanism of action .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in the field of medicinal chemistry, materials science, or synthetic chemistry, among others .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R)-3-(sulfanylmethyl)piperidine-1-carboxylate involves the protection of the amine group, followed by the introduction of the sulfanyl group and the carboxylate group. The final step involves deprotection of the amine group and the tert-butyl group.", "Starting Materials": [ "3R-piperidin-1-amine", "tert-butyl chloroformate", "thiol reagent", "base", "solvent" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of base and solvent", "Introduction of the sulfanyl group using a thiol reagent in the presence of base and solvent", "Introduction of the carboxylate group using a carboxylic acid in the presence of base and solvent", "Deprotection of the amine group and the tert-butyl group using acid and solvent" ] }

CAS RN

2171232-29-2

Product Name

tert-butyl (3R)-3-(sulfanylmethyl)piperidine-1-carboxylate

Molecular Formula

C11H21NO2S

Molecular Weight

231.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.